1-Methyl-2-((benzylthio)(hydroxyimino)methyl)pyridinium iodide

• CAS No.: 107535-23-9
• Molecular Formula: C14H15IN2OS
• Molecular Weight: 386.25 g/mol
• IUPAC Name: benzyl (2Z)-N-hydroxy-1-methylpyridin-1-ium-2-carboximidothioate;iodide
• InChI: InChI=1S/C14H14N2OS.HI/c1-16-10-6-5-9-13(16)14(15-17)18-11-12-7-3-2-4-8-12;/h2-10H,11H2,1H3;1H
• InChI Key: FPFTXRNDHWNBJZ-UHFFFAOYSA-N
• Isomeric SMILES: C[N+]1=CC=CC=C1/C(=N/O)/SCC2=CC=CC=C2.[I-]
• Canonical SMILES: C[N+]1=CC=CC=C1C(=NO)SCC2=CC=CC=C2.[I-]

Description

1-Methyl-2-((benzylthio)(hydroxyimino)methyl)pyridinium iodide is a chemical compound with the molecular formula C14H15IN2OS. It is known for its unique structure, which includes a pyridinium ring substituted with a benzylthio group and a hydroxyimino group.

Preparation Methods

The synthesis of 1-Methyl-2-((benzylthio)(hydroxyimino)methyl)pyridinium iodide typically involves the following steps:

Starting Materials: The synthesis begins with pyridine-2-carboxaldehyde and benzyl mercaptan.

Formation of Intermediate: Pyridine-2-carboxaldehyde is reacted with hydroxylamine to form pyridine-2-aldoxime.

Final Product: The pyridine-2-aldoxime is then alkylated with methyl iodide in the presence of benzyl mercaptan to yield this compound.

Chemical Reactions Analysis

1-Methyl-2-((benzylthio)(hydroxyimino)methyl)pyridinium iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzylthio group, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or methanol, and catalysts such as palladium or platinum. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-2-((benzylthio)(hydroxyimino)methyl)pyridinium iodide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of pyridinium salts and related compounds.

Biology: The compound has been studied for its potential as an enzyme inhibitor, particularly in the context of acetylcholinesterase inhibition.

Medicine: Research has explored its use as an antidote for organophosphate poisoning, similar to other pyridinium oximes.

Mechanism of Action

The mechanism of action of 1-Methyl-2-((benzylthio)(hydroxyimino)methyl)pyridinium iodide involves its interaction with molecular targets such as acetylcholinesterase. The compound binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby counteracting the effects of organophosphate poisoning. This interaction is facilitated by the hydroxyimino group, which forms a stable complex with the enzyme .

Comparison with Similar Compounds

1-Methyl-2-((benzylthio)(hydroxyimino)methyl)pyridinium iodide can be compared with other similar compounds, such as:

Pralidoxime: Another pyridinium oxime used as an antidote for organophosphate poisoning.

HI 6: A pyridinium compound with similar applications in enzyme inhibition and antidote research.

Obidoxime: Known for its effectiveness in reactivating acetylcholinesterase inhibited by organophosphates.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties compared to other pyridinium oximes.